Cas no 14437-88-8 ((2R)-3-bromopropane-1,2-diol)

• Product Name: (2R)-3-bromopropane-1,2-diol
• CAS No: 14437-88-8
• MF: C₃H₇BrO₂
• MW: 154.990480661392
• MDL: MFCD02262109
• CID: 137508
• PubChem ID: 2733893
• Update Time: 2025-04-19

(2R)-3-bromopropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Bromopropane-1,2-diol
• (R)-1-BROMO-2,3-DIHYDROXYPROPANE
• 1,2-Propanediol,3-bromo-, (2R)-
• (2R)(-)-3-bromo-1,2-propanediol
• (2R)-3-bromo-1,2-propanediol
• (R)-3-BROMO-1,2-DIHYDROXYPROPANE
• (R)-3-bromo-1,2-propanediol
• (R)-α-bromohydrin
• 1,2-PROPANEDIOL, 3-BROMO-, (R)
• (2R)-3-bromopropane-1,2-diol
• (S)-3-BROMO-1,2-PROPANEDIOL
• 1,2-Propanediol, 3-bromo-, (2R)-
• DTXSID001309594
• AKOS006279698
• SIBFQOUHOCRXDL-VKHMYHEASA-N
• SCHEMBL2945693
• EN300-2966779
• 14437-88-8

• MDL： MFCD02262109
• Inchi： 1S/C3H7BrO2/c4-1-3(6)2-5/h3,5-6H,1-2H2/t3-/m0/s1
• InChI Key： SIBFQOUHOCRXDL-VKHMYHEASA-N
• SMILES： BrC[C@@H](CO)O

Computed Properties

• Exact Mass: 153.96300
• Monoisotopic Mass: 153.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.26550